3-(2-bromophenyl)-N-(2-(furan-2-yl)-2-methoxyethyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]propanamide
• InChI: InChI=1S/C16H18BrNO3/c1-20-15(14-7-4-10-21-14)11-18-16(19)9-8-12-5-2-3-6-13(12)17/h2-7,10,15H,8-9,11H2,1H3,(H,18,19)
• InChI Key: ODNNTEOWFWKLBL-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CCC1=CC=CC=C1Br)C2=CC=CO2
• Molecular Formula: C16H18BrNO3
• Molecular Weight: 352.22 g/mol

Description

3-(2-bromophenyl)-N-(2-(furan-2-yl)-2-methoxyethyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BFE-1224 and is a derivative of the well-known anti-inflammatory drug, ibuprofen. BFE-1224 has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Electrophilic Substitution in Heterocyclic Systems

Research on the kinetics of bromination of methoxycarbonyl derivatives of furan, thiophene, and pyrrole indicates the significance of such reactions in synthetic organic chemistry. These reactions are foundational in creating a variety of compounds with potential applications in pharmaceuticals and materials science (Linda & Marino, 1968).

Antioxidant and Anticancer Activity

Compounds bearing furan and phenyl moieties have been synthesized and their molecular structures confirmed through various spectroscopic techniques. Such compounds have been screened for antioxidant activity, with some showing higher activity than ascorbic acid. Moreover, their anticancer activity against human glioblastoma and triple-negative breast cancer cell lines has been tested, highlighting the potential of furan derivatives in developing new anticancer agents (Tumosienė et al., 2020).

Synthesis and Derivatization

The synthesis and derivatization of sulfonamides from arylsulfonyl heterocycles, including reactions involving furan moieties, demonstrate the compound's relevance in developing sulfonamide-based drugs or materials with specific chemical properties (Hartman & Halczenko, 1990).

Antiprotozoal Activity

Research on furamidine and its aza-analogues, including those with furan-2-yl groups, emphasizes the exploration of these compounds for antiprotozoal activities. Such studies contribute to the development of new treatments for protozoal infections, showcasing the pharmaceutical potential of furan derivatives (Ismail et al., 2003).

Antibacterial Properties

Bromophenols and related compounds from marine sources have shown significant antibacterial properties. The structural features relevant to these activities, such as bromination and the presence of furan rings, provide a basis for designing new antibacterial agents (Xu et al., 2003).